Cas no 64661-06-9 (oxolan-2-ylmethyl chloroformate)

• Product Name: oxolan-2-ylmethyl chloroformate
• CAS No: 64661-06-9
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• MDL: MFCD20484240
• CID: 419202
• PubChem ID: 10855837
• Update Time: 2025-07-27

oxolan-2-ylmethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, (tetrahydro-2-furanyl)methyl ester
• Oxolan-2-ylmethyl Chloroformate
• (oxolan-2-yl)methyl chloroformate
• Oxolan-2-ylmethylChloroformate
• 64661-06-9
• EN300-199926
• tetrahydrofurfuryl chloroformate
• JUEYJVZDCUZWDX-UHFFFAOYSA-N
• oxolan-2-ylmethyl carbonochloridate
• AKOS020226766
• tetrahydrofuran-2-ylmethyl chloroformate
• SCHEMBL4669286
• oxolan-2-ylmethyl chloroformate

• MDL： MFCD20484240
• Inchi： 1S/C6H9ClO3/c7-6(8)10-4-5-2-1-3-9-5/h5H,1-4H2
• InChI Key： JUEYJVZDCUZWDX-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC1CCCO1

Computed Properties

• Exact Mass: 164.02407
• Monoisotopic Mass: 164.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 218.6±13.0 °C at 760 mmHg
• Flash Point: 94.2±18.8 °C
• PSA: 35.53
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

oxolan-2-ylmethyl chloroformate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on oxolan-2-ylmethyl chloroformate

Oxolan-2-ylmethyl Chloroformate (CAS No. 64661-06-9): A Comprehensive Overview

Oxolan-2-ylmethyl chloroformate (CAS No. 64661-06-9) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and material science. This compound, also known as 2-(chlorocarbonyloxy)-1-methoxypropane, is characterized by its unique structure and reactivity, making it an essential reagent in various synthetic pathways.

The molecular formula of oxolan-2-ylmethyl chloroformate is C₅H₉ClO₃, and its molecular weight is approximately 158.57 g/mol. The compound is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran. Its chemical structure features a chloroformate group attached to an oxolan ring, which imparts unique reactivity and functional versatility.

In the realm of chemical synthesis, oxolan-2-ylmethyl chloroformate is widely used as a protecting group for hydroxyl functionalities. The chloroformate group can be readily introduced to alcohols under mild conditions, forming stable esters that can be selectively deprotected under specific conditions. This property makes it an invaluable tool in the synthesis of complex organic molecules, particularly in the preparation of natural products and pharmaceutical intermediates.

Recent studies have highlighted the utility of oxolan-2-ylmethyl chloroformate in the development of novel drug candidates. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of prodrugs designed to improve the bioavailability and pharmacokinetic properties of active pharmaceutical ingredients (APIs). The researchers found that the oxolan-2-ylmethyl chloroformate protecting group could be selectively cleaved in vivo, releasing the active drug with enhanced therapeutic efficacy.

In addition to its role in drug development, oxolan-2-ylmethyl chloroformate has found applications in material science. A 2022 study published in Advanced Materials explored the use of this compound in the synthesis of functional polymers with tunable properties. The researchers utilized oxolan-2-ylmethyl chloroformate as a crosslinking agent to create polymers with improved mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and biomedical devices.

The reactivity and versatility of oxolan-2-ylmethyl chloroformate are further enhanced by its compatibility with various catalytic systems. For example, transition metal-catalyzed reactions involving this compound have been reported to proceed with high efficiency and selectivity. A 2021 study published in Catalysis Science & Technology described the use of palladium catalysts to promote the coupling reactions of oxolan-2-ylmethyl chloroformate with aryl boronic acids, yielding complex aromatic compounds with high yields.

Safety considerations are paramount when handling oxolan-2-ylmethyl chloroformate. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. The compound should be stored in a cool, dry place away from incompatible materials such as strong bases and reducing agents. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, oxolan-2-ylmethyl chloroformate (CAS No. 64661-06-9) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and material science. Its unique chemical structure and reactivity make it an indispensable tool for scientists and researchers working on advanced synthetic projects. As ongoing research continues to uncover new applications for this compound, its importance in various scientific disciplines is likely to grow further.